![molecular formula C21H29BrN2O4 B271408 ethyl 6-bromo-1-butyl-5-hydroxy-2-methyl-4-(morpholin-4-ylmethyl)-1H-indole-3-carboxylate](/img/structure/B271408.png)
ethyl 6-bromo-1-butyl-5-hydroxy-2-methyl-4-(morpholin-4-ylmethyl)-1H-indole-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 6-bromo-1-butyl-5-hydroxy-2-methyl-4-(morpholin-4-ylmethyl)-1H-indole-3-carboxylate, also known as Compound A, is a synthetic compound that has been the subject of scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of ethyl 6-bromo-1-butyl-5-hydroxy-2-methyl-4-(morpholin-4-ylmethyl)-1H-indole-3-carboxylate A is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways that are involved in the development and progression of various diseases. For example, in cancer research, this compound A has been shown to inhibit the activity of certain kinases that are involved in cell proliferation and survival.
Biochemical and Physiological Effects:
This compound A has been shown to have various biochemical and physiological effects, depending on the disease and cell type being studied. In cancer research, this compound A has been shown to induce apoptosis and inhibit cell proliferation. In neurodegenerative disorders, this compound A has been shown to have neuroprotective effects and improve cognitive function. In inflammation research, this compound A has been shown to reduce the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl 6-bromo-1-butyl-5-hydroxy-2-methyl-4-(morpholin-4-ylmethyl)-1H-indole-3-carboxylate A in lab experiments is its synthetic nature, which allows for consistent and reproducible results. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target the desired pathway.
Future Directions
There are several future directions for research on ethyl 6-bromo-1-butyl-5-hydroxy-2-methyl-4-(morpholin-4-ylmethyl)-1H-indole-3-carboxylate A. One direction could be to further investigate the mechanism of action and identify specific targets for therapeutic intervention. Another direction could be to optimize the synthesis method to improve yield and purity. Additionally, more studies could be conducted to investigate the potential therapeutic applications of this compound A in other diseases and cell types.
Synthesis Methods
The synthesis of ethyl 6-bromo-1-butyl-5-hydroxy-2-methyl-4-(morpholin-4-ylmethyl)-1H-indole-3-carboxylate A involves several steps, including the reaction of 5-hydroxyindole-3-carboxylic acid with 6-bromo-1-butanol in the presence of a coupling agent, followed by the reaction with morpholine and ethyl chloroformate. The final product is obtained after purification via column chromatography.
Scientific Research Applications
Ethyl 6-bromo-1-butyl-5-hydroxy-2-methyl-4-(morpholin-4-ylmethyl)-1H-indole-3-carboxylate A has been studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and inflammation. In cancer research, this compound A has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In neurodegenerative disorders, this compound A has been shown to have neuroprotective effects and improve cognitive function. In inflammation research, this compound A has been studied for its anti-inflammatory properties.
properties
Molecular Formula |
C21H29BrN2O4 |
---|---|
Molecular Weight |
453.4 g/mol |
IUPAC Name |
ethyl 6-bromo-1-butyl-5-hydroxy-2-methyl-4-(morpholin-4-ylmethyl)indole-3-carboxylate |
InChI |
InChI=1S/C21H29BrN2O4/c1-4-6-7-24-14(3)18(21(26)28-5-2)19-15(13-23-8-10-27-11-9-23)20(25)16(22)12-17(19)24/h12,25H,4-11,13H2,1-3H3 |
InChI Key |
OLFCWGZDAIZPQJ-UHFFFAOYSA-N |
SMILES |
CCCCN1C(=C(C2=C(C(=C(C=C21)Br)O)CN3CCOCC3)C(=O)OCC)C |
Canonical SMILES |
CCCCN1C(=C(C2=C(C(=C(C=C21)Br)O)CN3CCOCC3)C(=O)OCC)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.